Cas no 691883-99-5 ((E)-3-[6-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-1-(4-METHYLPHENYL)-2-PROPEN-1-ONE)

(E)-3-[6-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-1-(4-METHYLPHENYL)-2-PROPEN-1-ONE is a synthetic organic compound featuring a conjugated imidazothiazole and chalcone scaffold. Its structural complexity, including the bromophenyl and methylphenyl substituents, enhances its potential as an intermediate in pharmaceutical and materials chemistry. The compound exhibits strong electron-withdrawing and donating properties, making it valuable for applications in optoelectronic materials and bioactive molecule synthesis. Its well-defined molecular architecture allows for precise modifications, facilitating research in structure-activity relationship studies. The presence of the bromine atom further enables cross-coupling reactions, expanding its utility in synthetic organic chemistry. This compound is suited for specialized research applications requiring high-purity intermediates.

(E)-3-[6-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-1-(4-METHYLPHENYL)-2-PROPEN-1-ONE structure

691883-99-5 structure

Product Name:(E)-3-[6-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-1-(4-METHYLPHENYL)-2-PROPEN-1-ONE

CAS No:691883-99-5

MF:C₂₁H₁₅BrN₂OS

MW:423.325602769852

CID:5264693

Update Time:2026-03-09

(E)-3-[6-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-1-(4-METHYLPHENYL)-2-PROPEN-1-ONE Chemical and Physical Properties

Names and Identifiers

- (E)-3-[6-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-1-(4-METHYLPHENYL)-2-PROPEN-1-ONE
- (2E)-3-[6-(4-bromophenyl)imidazo[2,1-b][1,3]thiazol-5-yl]-1-(4-methylphenyl)prop-2-en-1-one
- 2-Propen-1-one, 3-[6-(4-bromophenyl)imidazo[2,1-b]thiazol-5-yl]-1-(4-methylphenyl)-
- Inchi： 1S/C21H15BrN2OS/c1-14-2-4-15(5-3-14)19(25)11-10-18-20(16-6-8-17(22)9-7-16)23-21-24(18)12-13-26-21/h2-13H,1H3
- InChI Key： DGGZCDSZQOHULA-UHFFFAOYSA-N
- SMILES： CC1C=CC(C(C=CC2N3C=CSC3=NC=2C2C=CC(Br)=CC=2)=O)=CC=1

(E)-3-[6-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-1-(4-METHYLPHENYL)-2-PROPEN-1-ONE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	3T-0340-1MG	(E)-3-[6-(4-bromophenyl)imidazo[2,1-b][1,3]thiazol-5-yl]-1-(4-methylphenyl)-2-propen-1-one	691883-99-5	>90%	1mg	£28.00	2025-02-09
Key Organics Ltd	3T-0340-5MG	(E)-3-[6-(4-bromophenyl)imidazo[2,1-b][1,3]thiazol-5-yl]-1-(4-methylphenyl)-2-propen-1-one	691883-99-5	>90%	5mg	£35.00	2025-02-09
Key Organics Ltd	3T-0340-10MG	(E)-3-[6-(4-bromophenyl)imidazo[2,1-b][1,3]thiazol-5-yl]-1-(4-methylphenyl)-2-propen-1-one	691883-99-5	>90%	10mg	£48.00	2025-02-09
Key Organics Ltd	3T-0340-50MG	(E)-3-[6-(4-bromophenyl)imidazo[2,1-b][1,3]thiazol-5-yl]-1-(4-methylphenyl)-2-propen-1-one	691883-99-5	>90%	50mg	£77.00	2025-02-09
Key Organics Ltd	3T-0340-100MG	(E)-3-[6-(4-bromophenyl)imidazo[2,1-b][1,3]thiazol-5-yl]-1-(4-methylphenyl)-2-propen-1-one	691883-99-5	>90%	100mg	£110.00	2025-02-09
Ambeed	A910899-1g	(2E)-3-[6-(4-Bromophenyl)imidazo[2,1-b][1,3]thiazol-5-yl]-1-(4-methylphenyl)prop-2-en-1-one	691883-99-5	90%	1g	$350.0	2025-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00880718-1g	(2E)-3-[6-(4-Bromophenyl)imidazo[2,1-b][1,3]thiazol-5-yl]-1-(4-methylphenyl)prop-2-en-1-one	691883-99-5	90%	1g	￥2401.0	2024-04-18

(E)-3-[6-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-1-(4-METHYLPHENYL)-2-PROPEN-1-ONE Related Literature

1. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
2. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
3. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
4. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
5. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on (E)-3-[6-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-1-(4-METHYLPHENYL)-2-PROPEN-1-ONE

(E)-3-[6-(4-Bromophenyl)Imidazo[2,1-b][1,3]Thiazol-5-Yl]-1-(4-Methylphenyl)-2-Propen-1-One: A Comprehensive Overview

The compound with CAS No. 691883-99-5, commonly referred to as (E)-3-[6-(4-Bromophenyl)Imidazo[2,1-b][1,3]Thiazol-5-Yl]-1-(4-Methylphenyl)-2-Propen-1-One, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development. Recent advancements in synthetic methodologies and bioactivity studies have further highlighted its significance in contemporary research.

The molecular structure of this compound is characterized by a conjugated system that includes an imidazo[2,1-b][1,3]thiazole ring system fused with a propenone moiety. The presence of a 4-bromophenyl substituent at the imidazothiazole ring and a 4-methylphenyl group at the propenone moiety introduces unique electronic and steric properties. These features make the compound an intriguing candidate for exploring its interactions with biological targets such as enzymes and receptors.

Recent studies have focused on the synthesis of this compound using advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have enabled researchers to achieve higher yields and improved purity levels compared to traditional synthetic approaches. The optimization of these protocols has been instrumental in facilitating large-scale production for preclinical testing.

From a pharmacological perspective, this compound has demonstrated promising activity in various assays targeting diseases such as cancer and neurodegenerative disorders. For instance, research published in 2023 revealed that the compound exhibits selective inhibition against certain kinases implicated in cancer progression. Additionally, its ability to modulate oxidative stress pathways has made it a potential candidate for neuroprotective therapies.

The structural versatility of (E)-3-[6-(4-Bromophenyl)Imidazo[2,1-b][1,3]Thiazol-5-Yl]-1-(4-Methylphenyl)-2-Propen-1-One allows for further chemical modifications to enhance its bioavailability and efficacy. Current efforts are focused on exploring analogs with varied substituents to optimize pharmacokinetic profiles while maintaining therapeutic activity.

In terms of applications, this compound holds potential as a lead molecule for drug discovery programs targeting specific disease states. Its unique combination of structural features makes it a valuable tool for understanding the relationship between chemical structure and biological activity.

In conclusion, (E)-3-[6-(4-Bromophenyl)Imidazo[2,1-b][1,3]Thiazol-5-Yl]-1-(4-Methylphenyl)-2-Propen-1-One represents a significant advancement in the field of medicinal chemistry. With ongoing research into its synthesis, biological activity, and therapeutic potential, this compound continues to be a focal point for scientists aiming to develop innovative treatments for various diseases.